Cas no 2762552-74-7 (PROTAC STING Degrader-1)
PROTAC STING Degrader-1 Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenediamide, N1-[6-[[2-(2,6-dioxo-3-piperidinyl)-2,3-dihydro-1,3-dioxo-1H-isoindol-4-yl]amino]hexyl]-N4-[4-[[(5-nitro-2-furanyl)carbonyl]amino]phenyl]-, (2E)-
- SP-23
- PROTAC STING Degrader-1
- MS-31161
- DA-78055
- 2-(Propyl(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)amino)pyrimidine-5-carboxylic acid
- STING PROTAC SP23
- F84476
- CHEMBL5205114
- 2762552-74-7
- CS-0534858
- SP23
- GLXC-25614
- HY-150608
-
- Inchi: 1S/C34H33N7O10/c42-26(15-16-27(43)37-20-8-10-21(11-9-20)38-32(46)25-13-17-29(51-25)41(49)50)36-19-4-2-1-3-18-35-23-7-5-6-22-30(23)34(48)40(33(22)47)24-12-14-28(44)39-31(24)45/h5-11,13,15-17,24,35H,1-4,12,14,18-19H2,(H,36,42)(H,37,43)(H,38,46)(H,39,44,45)/b16-15+
- InChI Key: TXNQXRGOKABDOB-FOCLMDBBSA-N
- SMILES: C(NCCCCCCNC1=CC=CC2=C1C(=O)N(C1CCC(=O)NC1=O)C2=O)(=O)/C=C/C(NC1=CC=C(NC(C2=CC=C([N+]([O-])=O)O2)=O)C=C1)=O
Computed Properties
- Exact Mass: 699.22889027g/mol
- Monoisotopic Mass: 699.22889027g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 51
- Rotatable Bond Count: 14
- Complexity: 1390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 242Ų
PROTAC STING Degrader-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-150608-1mg |
PROTAC STING Degrader-1 |
2762552-74-7 | 98.74% | 1mg |
¥2200 | 2024-07-20 | |
| MedChemExpress | HY-150608-5mg |
PROTAC STING Degrader-1 |
2762552-74-7 | 98.74% | 5mg |
¥6200 | 2024-07-20 | |
| MedChemExpress | HY-150608-10mg |
PROTAC STING Degrader-1 |
2762552-74-7 | 98.74% | 10mg |
¥9800 | 2024-07-20 | |
| MedChemExpress | HY-150608-10mM*1mLinDMSO |
PROTAC STING Degrader-1 |
2762552-74-7 | 98.74% | 10mM*1mLinDMSO |
¥6820 | 2023-07-26 | |
| AstaTech | F84476-1/MG |
PROTAC STING DEGRADER-1 |
2762552-74-7 | 95% | 1mg |
$262 | 2023-09-18 | |
| AstaTech | F84476-5/MG |
PROTAC STING DEGRADER-1 |
2762552-74-7 | 95% | 5mg |
$738 | 2023-09-18 | |
| AstaTech | F84476-10/MG |
PROTAC STING DEGRADER-1 |
2762552-74-7 | 95% | 10mg |
$1166 | 2023-09-18 | |
| MedChemExpress | HY-150608-10mM*1 mL in DMSO |
PROTAC STING Degrader-1 |
2762552-74-7 | 98.74% | 10mM*1 mL in DMSO |
¥6820 | 2024-07-20 | |
| Ambeed | A1673578-25mg |
(2E)-N1-(6-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)hexyl)-N4-(4-(5-nitrofuran-2-carboxamido)phenyl)fumaramide |
2762552-74-7 | 99% | 25mg |
$276.0 | 2025-03-04 | |
| Ambeed | A1673578-250mg |
(2E)-N1-(6-((2-(2,6-Dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)amino)hexyl)-N4-(4-(5-nitrofuran-2-carboxamido)phenyl)fumaramide |
2762552-74-7 | 99% | 250mg |
$1352.0 | 2025-03-04 |
PROTAC STING Degrader-1 Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on PROTAC STING Degrader-1
PROTAC STING Degrader-1 (CAS No. 2762552-74-7): A Breakthrough in Targeted Protein Degradation for Immuno-Oncology
In the rapidly evolving field of targeted protein degradation, PROTAC STING Degrader-1 (CAS No. 2762552-74-7) has emerged as a groundbreaking molecule with significant potential in immuno-oncology and inflammatory disease research. This small-molecule PROTAC (Proteolysis-Targeting Chimera) is designed to selectively degrade the STING (Stimulator of Interferon Genes) protein, a critical regulator of innate immune responses. The compound's unique mechanism of action leverages the ubiquitin-proteasome system (UPS) to induce STING degradation, offering a novel approach to modulate immune signaling pathways.
The STING pathway has garnered immense attention in recent years due to its pivotal role in host defense, autoimmune disorders, and cancer immunotherapy. Researchers are actively exploring STING agonists and antagonists to fine-tune immune responses. However, PROTAC STING Degrader-1 stands out by providing a precision-targeted degradation strategy, which avoids the limitations of traditional inhibitors. This approach is particularly relevant in the context of cytokine storm mitigation and tumor microenvironment modulation, two hot topics in current biomedical research.
From a structural perspective, PROTAC STING Degrader-1 consists of three key components: a STING-binding ligand, a linker, and an E3 ubiquitin ligase recruiter (often targeting VHL or CRBN). This ternary complex formation triggers the ubiquitination and subsequent proteasomal degradation of STING, effectively downregulating its activity. Unlike conventional small-molecule inhibitors, which merely block protein function, PROTACs offer a more sustained and potentially reversible therapeutic effect.
The therapeutic implications of PROTAC STING Degrader-1 are vast. In oncology, aberrant STING activation has been linked to tumor immune evasion and resistance to checkpoint inhibitors. By degrading STING, this compound could sensitize tumors to immunotherapy, addressing a major challenge in cancer treatment resistance. Conversely, in autoimmune diseases like lupus or inflammatory bowel disease (IBD), where STING overactivation drives pathology, targeted degradation may restore immune homeostasis.
Recent preclinical studies highlight the compound's promising pharmacokinetic properties and tissue selectivity. Unlike STING inhibitors, which often face off-target effects, PROTAC STING Degrader-1 demonstrates remarkable specificity due to its event-driven pharmacology. This aligns with the growing demand for safer immunomodulators in drug development—a frequently searched topic among researchers and clinicians.
Another compelling aspect of PROTAC STING Degrader-1 is its potential for combination therapies. Given the interplay between STING and other immune checkpoints like PD-1/PD-L1, researchers are investigating synergistic effects with existing immunotherapies. Such combinations could address the limitations of monotherapies in "cold tumors," a key focus area in precision oncology.
From a technical standpoint, the synthesis of PROTAC STING Degrader-1 (CAS No. 2762552-74-7) involves sophisticated medicinal chemistry optimization to balance cell permeability, binding affinity, and proteolytic efficiency. These parameters are critical for achieving the "hook effect" threshold—a unique challenge in PROTAC design frequently discussed in scientific forums.
As the field of targeted protein degradation expands, PROTAC STING Degrader-1 exemplifies the convergence of chemical biology and immunotherapy. Its development reflects broader trends in drug discovery, where researchers increasingly favor protein degradation over inhibition. This shift is evident in the surge of publications and patents related to STING modulators and PROTAC technology—topics that dominate academic search queries.
Looking ahead, the clinical translation of PROTAC STING Degrader-1 will depend on overcoming challenges like oral bioavailability and tumor penetration. However, its mechanistic novelty positions it as a frontrunner in next-generation immune-oncology therapeutics. For researchers exploring innate immunity or protein homeostasis, this compound offers a powerful tool to dissect STING-dependent signaling with unprecedented precision.
In summary, PROTAC STING Degrader-1 (CAS No. 2762552-74-7) represents a paradigm shift in modulating the STING pathway. Its ability to achieve temporal control over protein levels addresses longstanding gaps in immune modulation, making it a molecule of high interest in both academic and industrial settings. As the scientific community continues to unravel the complexities of the cGAS-STING axis, this PROTAC will undoubtedly play a central role in shaping future therapeutic strategies.
2762552-74-7 (PROTAC STING Degrader-1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)